Cas no 933690-90-5 (1-(Benzo[c][1,2,5]thiadiazol-4-yl)ethanone)
933690-90-5 structure
Product Name:1-(Benzo[c][1,2,5]thiadiazol-4-yl)ethanone
CAS No:933690-90-5
MF:C8H6N2OS
MW:178.211040019989
CID:1090818
PubChem ID:72183185
Update Time:2025-04-20
1-(Benzo[c][1,2,5]thiadiazol-4-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(Benzo[c][1,2,5]thiadiazol-4-yl)ethanone
- 1-(2,1,3-benzothiadiazol-4-yl)ethanone
- 933690-90-5
- 1-(benzo[c][1,2,5]thiadiazol-4-yl)ethan-1-one
- DTXSID10858675
- SCHEMBL12956408
- 1-(2,1,3-Benzothiadiazol-4-yl)ethan-1-one
-
- Inchi: 1S/C8H6N2OS/c1-5(11)6-3-2-4-7-8(6)10-12-9-7/h2-4H,1H3
- InChI Key: ICOYRMRNWMKWCX-UHFFFAOYSA-N
- SMILES: S1N=C2C=CC=C(C(C)=O)C2=N1
Computed Properties
- Exact Mass: 178.02008399g/mol
- Monoisotopic Mass: 178.02008399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 71.1Ų
1-(Benzo[c][1,2,5]thiadiazol-4-yl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM155483-1g |
1-(benzo[c][1,2,5]thiadiazol-4-yl)ethan-1-one |
933690-90-5 | 95% | 1g |
$720 | 2021-06-08 | |
| Alichem | A019098806-1g |
1-(Benzo[c][1,2,5]thiadiazol-4-yl)ethanone |
933690-90-5 | 95% | 1g |
$657.20 | 2023-08-31 | |
| Chemenu | CM155483-1g |
1-(benzo[c][1,2,5]thiadiazol-4-yl)ethan-1-one |
933690-90-5 | 95% | 1g |
$595 | 2024-07-19 | |
| Crysdot LLC | CD11010429-1g |
1-(Benzo[c][1,2,5]thiadiazol-4-yl)ethanone |
933690-90-5 | 95+% | 1g |
$762 | 2024-07-19 |
1-(Benzo[c][1,2,5]thiadiazol-4-yl)ethanone Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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